Cas no 148017-42-9 ((2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester)

• Product Name: (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• CAS No: 148017-42-9
• MF: C₁₂H₂₁NO₄S
• MW: 275.364442586899
• MDL: MFCD11616270
• CID: 100596
• PubChem ID: 10516543
• Update Time: 2025-04-18

(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxylicacid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
• 1-Pyrrolidinecarboxylicacid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4...
• (2S,4S)-4-(cyanomethyl)proline
• (2S,4S)-4-acetylthio-1-t-butoxycarbonylpyrrolidine-2-methanol
• L-PROLINE,4-(CYANOMETHYL)-,TRANS
• tert-butyl (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 4-(acetylthio)-2-(hydroxymethyl)-, 1,1-dimethylethyl ester, (2S,4S)-
• 1-Pyrrolidinecarboxylic acid,4-(acetylthio)-2-(hydroxymethyl)-,1,1-dimethylethyl ester,(2S,4S)-
• CZIBLNJSWPMUGC-UWVGGRQHSA-N
• (2S,4S)-4-acetylthio-1
• (2S,4S)-4-(Acetylthio)-2-(hydroxymethyl)-1-pyrrolidinecarboxylic acid 1,1-dimethylethyl ester
• CS-14068
• Tert-butyl (2S,4S)-4-acetylsulfanyl-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• TERT-BUTYL (2S,4S)-4-(ACETYLSULFANYL)-2-(HYDROXYMETHYL)PYRROLIDINE-1-CARBOXYLATE
• tert-Butyl(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)pyrrolidine-1-carboxylate
• SCHEMBL7806819
• AKOS037650009
• 148017-42-9
• YFA01742
• CS-B0478
• (2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester

• MDL： MFCD11616270
• Inchi： 1S/C12H21NO4S/c1-8(15)18-10-5-9(7-14)13(6-10)11(16)17-12(2,3)4/h9-10,14H,5-7H2,1-4H3/t9-,10-/m0/s1
• InChI Key： CZIBLNJSWPMUGC-UWVGGRQHSA-N
• SMILES： S(C(C)=O)[C@@H]1CN(C(=O)OC(C)(C)C)[C@H](CO)C1

Computed Properties

• Exact Mass: 275.11900
• Monoisotopic Mass: 275.11912932g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.1

Experimental Properties

• Density: 1.207
• Boiling Point: 388.527°C at 760 mmHg
• Flash Point: 188.775°C
• Refractive Index: 1.534
• PSA: 92.14000
• LogP: 1.57430
• Vapor Pressure: 0.0±2.0 mmHg at 25°C

(2S,4S)-4-(acetylthio)-2-(hydroxymethyl)-1-Pyrrolidinecarboxylic acid 1,1-dimethylethyl ester Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids